Cas no 927912-25-2 (Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)-)

• Product Name: Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)-
• CAS No: 927912-25-2
• MF: C₈H₈N₄O₅
• MW: 240.172921180725
• CID: 5847377
• PubChem ID: 44186448
• Update Time: 2025-06-08

Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)-
• EN300-7425707
• 1-(2-hydroxyethyl)-8H-pyrimido[4,5-d]pyrimidine-2,4,5,7-tetrone
• Z3485639953
• 1-(2-hydroxyethyl)-1H,2H,3H,4H,5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidine-2,4,5,7-tetrone
• SCHEMBL10297956
• 927912-25-2

• Inchi： 1S/C8H8N4O5/c13-2-1-12-4-3(6(15)11-8(12)17)5(14)10-7(16)9-4/h13H,1-2H2,(H,11,15,17)(H2,9,10,14,16)
• InChI Key： KDTUXPJCBIINJP-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2C(=O)NC(=O)NC=2N1CCO

Computed Properties

• Exact Mass: 240.04946937g/mol
• Monoisotopic Mass: 240.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Melting Point: 295 °C
• pka: 5.77±0.20(Predicted)

Additional information on Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)-

Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)- (CAS No. 927912-25-2): A Comprehensive Overview

Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone, 1-(2-hydroxyethyl)- (CAS No. 927912-25-2) is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrimidine class and exhibits a unique tetrone structure, which makes it a promising candidate for further exploration in drug discovery and development. The presence of multiple nitrogen and oxygen atoms in its molecular framework suggests potential biological activities that are worth investigating.

The CAS No. 927912-25-2 of this compound is a critical identifier that ensures accurate classification and reference in scientific literature and databases. This numbering system provides a unique code for chemical substances, facilitating easy retrieval and comparison of data across different studies. The Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone core structure is characterized by its fused ring system, which contributes to its distinct chemical properties. The 1-(2-hydroxyethyl) moiety attached to the tetrone ring introduces hydrophilic characteristics to the molecule, potentially enhancing its solubility in aqueous environments and improving bioavailability.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrimido[4,5-d]pyrimidine derivatives have been extensively studied due to their structural similarity to natural nucleoside bases found in DNA and RNA. This structural resemblance suggests that these compounds may interfere with nucleic acid synthesis or function, making them attractive candidates for antiviral and anticancer applications.

The tetrone functional group in Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone is particularly noteworthy. Tertones are known for their reactivity and ability to participate in various chemical transformations. In biological systems, such reactive centers can interact with biological targets like enzymes or receptors, leading to potential therapeutic effects. The 1-(2-hydroxyethyl) group further enhances the molecule's interaction potential by providing a site for hydrogen bonding or other non-covalent interactions with biological molecules.

Current research in the field of medicinal chemistry has focused on optimizing the pharmacokinetic properties of small molecule drugs. The hydroxyethyl substituent in this compound may play a crucial role in modulating its absorption, distribution, metabolism, and excretion (ADME) profiles. By influencing solubility and permeability across biological membranes, this group can significantly impact the drug's overall efficacy and safety.

In vitro studies have begun to explore the potential biological activities of Pyrimido[4,5-d]pyrimidine-2,4,5,7(1H,3H,6H,8H)-tetrone. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cell proliferation and survival pathways. These pathways are often dysregulated in diseases such as cancer and inflammation. The ability of this molecule to modulate these pathways could make it a valuable tool for developing new therapeutic strategies.

The synthesis of Pyrimido[4,d]pyrimidine derivatives remains an active area of research due to their complex structural features. Researchers have developed various synthetic routes to construct the pyrimido[4,d]pyrimidine core while introducing functional groups like the tetrone and hydroxyethyl moieties at specific positions. These synthetic approaches often involve multi-step reactions that require careful optimization to ensure high yields and purity.

The role of computational chemistry in drug discovery has also been instrumental in understanding the properties of Pyrimido[4,d]pyrimidine derivatives like Pyrimido[4,d]pyrimidine-2,hidroxiethyl-. Molecular modeling techniques can predict how these compounds interact with biological targets at the atomic level. This information is crucial for designing molecules with improved binding affinity and selectivity.

Future directions in research may focus on exploring the pharmacological profile of Pyrimido[4,d]pyrimidine-2,hidroxiethyl-. Investigating its interactions with specific proteins or enzymes could provide insights into its potential therapeutic applications. Additionally, exploring derivatives with modified functional groups may lead to compounds with enhanced efficacy or reduced side effects.

The development of novel pharmaceutical agents requires a multidisciplinary approach that integrates knowledge from chemistry, biology, pharmacology, and computer science. Pyridopyridazine derivatives represent an exciting area of research with significant potential for advancing human health through innovative drug therapies.